Cas no 1401091-53-9 (4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene
• CAS No: 1401091-53-9
• MF: C₁₀H₉BrFNO
• MW: 258.086965322495
• CID: 6360312
• PubChem ID: 83403241
• Update Time: 2025-10-28

4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene
• 1401091-53-9
• EN300-1897465

• Inchi： 1S/C10H9BrFNO/c1-10(2,13-6-14)8-5-7(11)3-4-9(8)12/h3-5H,1-2H3
• InChI Key： MERZSFKWPMFECQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 256.98515g/mol
• Monoisotopic Mass: 256.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene

4-Bromo-1-Fluoro-2-(2-Isocyanatopropan-2-yl)Benzene: A Comprehensive Overview

The compound 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene, identified by the CAS number 1401091-53-9, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position, a fluorine atom at the ortho position, and an isocyanate group attached to a tertiary carbon at the meta position of the benzene ring. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of this compound lies in its role as an intermediate in the production of high-performance polymers. The isocyanate group in its structure allows for versatile polymerization reactions, leading to materials with exceptional mechanical and thermal properties. For instance, it has been utilized in the development of polyurethanes with enhanced durability and resistance to environmental factors. These materials find extensive use in automotive components, construction materials, and electronic packaging.

In addition to its industrial applications, 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene has garnered significant attention in academic research due to its potential in drug discovery. The bromine and fluorine substituents contribute to its pharmacokinetic properties, making it a promising candidate for medicinal chemistry studies. Recent studies have explored its role as a lead compound in the development of antiviral agents, particularly targeting RNA viruses such as influenza and coronaviruses.

The chemical stability of this compound is another area of interest. Research has shown that the steric hindrance provided by the isocyanate group significantly enhances its stability under various environmental conditions. This property makes it suitable for long-term storage and transportation without degradation, which is crucial for its industrial applications.

From an environmental standpoint, understanding the degradation pathways of 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene is essential for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under different conditions. These findings highlight the importance of sustainable practices in handling such compounds to minimize their environmental footprint.

In conclusion, 4-bromo-1-fluoro-2-(2-isocyanatopropan-2-yl)benzene stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and ongoing research into its properties, ensures that this compound will continue to play a pivotal role in both academic and industrial settings for years to come.